molecular formula C14H22N2O B8350027 2-Amino-1-(1-benzylpiperidin-4-yl)ethanol

2-Amino-1-(1-benzylpiperidin-4-yl)ethanol

Cat. No.: B8350027
M. Wt: 234.34 g/mol
InChI Key: ZALRZQVELLZYDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-1-(1-benzylpiperidin-4-yl)ethanol is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H22N2O

Molecular Weight

234.34 g/mol

IUPAC Name

2-amino-1-(1-benzylpiperidin-4-yl)ethanol

InChI

InChI=1S/C14H22N2O/c15-10-14(17)13-6-8-16(9-7-13)11-12-4-2-1-3-5-12/h1-5,13-14,17H,6-11,15H2

InChI Key

ZALRZQVELLZYDW-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(CN)O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of LiAlH4 (1.1 g, 28.7 mmol) in THF (25 mL) at 0° C. was added dropwise via addition funnel a solution of hydroxy[1-(phenylmethyl)-4-piperidinyl]acetonitrile (2.2 g, 9.56 mmol) in THF (25 mL). After 12 h at 25° C., the solution was carefully quenched by dropwise additional of sodium potassium tartrate and extracted several times with DCM. The combined organic fractions were dried (Na2SO4) and concentrated yielding the title compound as a yellow oil which was used without further purification: LCMS (ES) m/e 235 (M+H)+.
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
hydroxy[1-(phenylmethyl)-4-piperidinyl]acetonitrile
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

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